Cas no 2194023-91-9 (1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one)

• Product Name: 1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one
• CAS No: 2194023-91-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5410631
• PubChem ID: 132317307
• Update Time: 2025-06-26

1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2194023-91-9
• Z3488537631
• EN300-6702108
• AKOS034007199
• 1-(4-methoxy-2,3-dihydro-1H-isoindol-2-yl)prop-2-en-1-one
• 1-(4-Methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one
• 1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one

• Inchi： 1S/C12H13NO2/c1-3-12(14)13-7-9-5-4-6-11(15-2)10(9)8-13/h3-6H,1,7-8H2,2H3
• InChI Key： OSMKNBRHIRMKRH-UHFFFAOYSA-N
• SMILES： C(N1CC2=C(C1)C=CC=C2OC)(=O)C=C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.8±45.0 °C(Predicted)
• pka: -1.08±0.20(Predicted)

Additional information on 1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one

1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one: A Comprehensive Overview

1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one, also known by its CAS registry number CAS No. 2194023-91-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug design. The structure of this compound features a 4-methoxy-substituted isoindole ring fused with a 2-propenone moiety, making it a unique member of the isoindole family.

The isoindole core of this compound is a bicyclic structure consisting of a benzene ring fused to a pyrrole-like ring. The substitution pattern, particularly the methoxy group at position 4 and the ketone group at position 2, plays a crucial role in determining its chemical properties and biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of the molecule, which in turn influences its reactivity and bioavailability.

One of the most notable aspects of 1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one is its potential as a lead compound in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. The presence of an alpha,beta-unsaturated ketone (enone) moiety renders it susceptible to conjugate addition reactions, which are widely used in constructing complex molecular frameworks. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound as a versatile building block in total synthesis efforts.

The synthesis of 1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yl)-2-propen-1-one typically involves multi-step processes that combine traditional organic reactions with modern catalytic methodologies. One common approach involves the cyclization of appropriately substituted dihydroisoindoles followed by oxidation to introduce the ketone functionality. Researchers have also explored alternative routes using transition metal catalysts to enhance reaction efficiency and selectivity.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These studies have provided valuable insights into its electronic structure and conformational preferences. For example, UV-vis data reveal strong absorption bands corresponding to the conjugated enone system, while NMR data confirm the presence of aromatic protons and deshielded carbonyl carbons.

In terms of stability and degradation pathways, 1-(1,3-Dihydro-4-methoxy-2H-isoindol-2-yli)-propanone has shown moderate resistance to thermal decomposition under standard conditions. However, exposure to strong oxidizing agents or prolonged UV irradiation can lead to structural modifications. Understanding these degradation mechanisms is critical for ensuring the stability and shelf-life of formulations containing this compound.

Recent research has also focused on the environmental impact and biodegradation potential of this compound. Studies indicate that under aerobic conditions, it undergoes microbial degradation through hydroxylation and cleavage pathways. These findings are particularly relevant for assessing its eco-toxicological profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 2194023919, or 1-(1,3-Dihydro4methoxy2Hisoindolyl)propanone, stands out as a multifaceted compound with promising applications across various domains. Its unique structural features make it an attractive target for both fundamental research and applied development projects. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic innovation.